Cas no 2228268-41-3 (5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228268-41-3
• MF: C₈H₁₃F₂N₃S
• MW: 221.270726919174
• CID: 5902326
• PubChem ID: 165686131
• Update Time: 2025-10-29

5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
• 2228268-41-3
• EN300-1974972

• Inchi： 1S/C8H13F2N3S/c1-8(11,6(9)10)5-4-12-7(14-5)13(2)3/h4,6H,11H2,1-3H3
• InChI Key： HFTGJWUCGXHGLN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(C(F)F)N)N(C)C

Computed Properties

• Exact Mass: 221.07982493g/mol
• Monoisotopic Mass: 221.07982493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228268-41-3)

The compound 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228268-41-3) is a specialized organic molecule featuring a unique thiazole core with difluoropropane and dimethylamine substituents. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both amino and difluoro moieties enhances its potential for hydrogen bonding and lipophilicity, critical properties in drug design and molecular interactions.

In recent years, the demand for fluorinated compounds like 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine has surged due to their applications in precision medicine and sustainable agriculture. Researchers are particularly intrigued by its potential as a bioisostere for improving metabolic stability in drug candidates. The compound’s CAS No. 2228268-41-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening.

From a synthetic chemistry perspective, the preparation of 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine involves multi-step reactions, including nucleophilic substitution and cyclization techniques. Its thiazole ring is a privileged scaffold in medicinal chemistry, often associated with antimicrobial and anticancer activities. This aligns with current trends in targeting antibiotic resistance and kinase inhibitors, topics highly searched in PubMed and Google Scholar.

The compound’s physicochemical properties, such as solubility and logP, are critical for formulation scientists. Recent discussions in AI-driven drug discovery forums highlight the use of such data to train machine learning models for predicting bioavailability. Notably, the difluoromethyl group in its structure is a hotspot in fluorine chemistry, a field gaining traction due to its role in enhancing drug potency and patentability.

Environmental and regulatory considerations for CAS No. 2228268-41-3 are also emerging topics. With increasing focus on green chemistry, researchers are exploring eco-friendly synthetic routes for fluorinated compounds. The European Chemicals Agency (ECHA) and FDA databases often cite analogs of this compound, underscoring its regulatory significance in industrial applications.

In summary, 5-(2-amino-1,1-difluoropropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine represents a versatile building block in modern chemistry. Its intersection with drug development, agrochemical innovation, and computational chemistry ensures its continued relevance in scientific literature and industrial R&D pipelines.